Cas no 1503534-09-5 (2-3-(2-methylphenyl)phenylpropan-1-amine)

• Product Name: 2-3-(2-methylphenyl)phenylpropan-1-amine
• CAS No: 1503534-09-5
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6567374
• PubChem ID: 83537221
• Update Time: 2025-05-19

2-3-(2-methylphenyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-methylphenyl)phenylpropan-1-amine
• 2-[3-(2-methylphenyl)phenyl]propan-1-amine
• EN300-1857488
• 1503534-09-5

• Inchi： 1S/C16H19N/c1-12-6-3-4-9-16(12)15-8-5-7-14(10-15)13(2)11-17/h3-10,13H,11,17H2,1-2H3
• InChI Key： XTGLORCDRROQLP-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-3-(2-methylphenyl)phenylpropan-1-amine

Introduction to 2-3-(2-Methylphenyl)phenylpropan-1-amine (CAS No. 1503534-09-5)

2-3-(2-Methylphenyl)phenylpropan-1-amine, also known by its CAS number 1503534-09-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenylpropanamine core. The presence of a 2-methylphenyl group adds to its complexity and potential biological activity.

The chemical formula of 2-3-(2-Methylphenyl)phenylpropan-1-amine is C₁₆H₁₉N, and it has a molecular weight of approximately 225.33 g/mol. The compound is typically synthesized through multi-step organic reactions, involving the coupling of aromatic and aliphatic moieties. Its synthesis and characterization have been extensively studied, with recent advancements in catalytic methods and green chemistry approaches contributing to more efficient and environmentally friendly production processes.

In the realm of medicinal chemistry, 2-3-(2-Methylphenyl)phenylpropan-1-amine has shown promising pharmacological properties. Research has indicated that this compound exhibits activity at various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. These properties make it a potential candidate for the development of new therapeutic agents targeting neurological disorders such as depression, anxiety, and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry highlighted the binding affinity of 2-3-(2-Methylphenyl)phenylpropan-1-amine to serotonin transporter (SERT) and dopamine transporter (DAT). The results demonstrated that the compound has a high selectivity for SERT over DAT, suggesting its potential as a selective serotonin reuptake inhibitor (SSRI). This finding is particularly significant given the widespread use of SSRIs in treating mood disorders.

In addition to its receptor interactions, 2-3-(2-Methylphenyl)phenylpropan-1-amine has been investigated for its effects on cellular signaling pathways. Studies have shown that it can modulate intracellular calcium levels and influence the activity of key enzymes involved in neurotransmitter synthesis and degradation. These findings provide valuable insights into the mechanisms underlying its biological activity and potential therapeutic applications.

The safety profile of 2-3-(2-Methylphenyl)phenylpropan-1-amine is an important consideration for its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity, pharmacokinetics, and metabolic stability. Results from these studies indicate that the compound has a favorable safety profile, with low toxicity and good bioavailability. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of 2-3-(2-Methylphenyl)phenylpropan-1-amine in treating various neurological conditions. Early-stage trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 2-3-(2-Methylphenyl)phenylpropan-1-amine (CAS No. 1503534-09-5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure, coupled with its promising pharmacological properties, makes it a valuable candidate for the development of new therapeutic agents. Ongoing studies continue to explore its potential applications and optimize its use in clinical settings.